![molecular formula C18H17N3O3 B5182885 4-[(3,4-dimethylphenyl)amino]-1-methyl-3-nitro-2(1H)-quinolinone](/img/structure/B5182885.png)
4-[(3,4-dimethylphenyl)amino]-1-methyl-3-nitro-2(1H)-quinolinone
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Overview
Description
4-[(3,4-dimethylphenyl)amino]-1-methyl-3-nitro-2(1H)-quinolinone, also known as DMNQ, is a synthetic compound that has been widely used in scientific research. It belongs to the class of quinone compounds, which are known to have a variety of biological activities. DMNQ has been studied for its potential as an electron acceptor in biological systems, as well as for its ability to generate reactive oxygen species (ROS) and induce oxidative stress.
Mechanism of Action
4-[(3,4-dimethylphenyl)amino]-1-methyl-3-nitro-2(1H)-quinolinone acts as an electron acceptor in biological systems, accepting electrons from complex I and II of the ETC. This leads to the formation of superoxide radicals, which can then be converted to other ROS such as hydrogen peroxide and hydroxyl radicals. This compound can also directly generate ROS through redox cycling, which involves the transfer of electrons between this compound and other redox-active molecules.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It can induce oxidative stress and damage to cells and tissues, leading to apoptosis and necrosis. This compound has also been shown to affect the activity of various enzymes, including cytochrome c oxidase and NADH dehydrogenase. Additionally, this compound has been shown to inhibit mitochondrial respiration and ATP synthesis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-[(3,4-dimethylphenyl)amino]-1-methyl-3-nitro-2(1H)-quinolinone in lab experiments is its ability to generate ROS and induce oxidative stress, which can be useful in studying the effects of oxidative damage on cells and tissues. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using this compound is its potential toxicity, as it can induce cell death and damage to tissues. Additionally, this compound can be unstable and may require special handling and storage conditions.
Future Directions
There are several future directions for research involving 4-[(3,4-dimethylphenyl)amino]-1-methyl-3-nitro-2(1H)-quinolinone. One area of interest is in the development of new therapies for oxidative stress-related diseases, such as Alzheimer's disease and Parkinson's disease. This compound has also been studied for its potential as an anticancer agent, as it can induce apoptosis in cancer cells. Additionally, this compound has been shown to have potential as a photosensitizer in photodynamic therapy, which involves the use of light to activate a photosensitizing agent to induce cell death in cancer cells.
Synthesis Methods
4-[(3,4-dimethylphenyl)amino]-1-methyl-3-nitro-2(1H)-quinolinone can be synthesized through a multistep process starting from 3,4-dimethylaniline and 3-nitrophthalic acid. The synthesis involves several chemical reactions, including nitration, reduction, and cyclization. The final product is obtained as a yellow crystalline solid, which is soluble in organic solvents such as chloroform and dichloromethane.
Scientific Research Applications
4-[(3,4-dimethylphenyl)amino]-1-methyl-3-nitro-2(1H)-quinolinone has been extensively used in scientific research as a tool to study various biological processes. One of the major applications of this compound is in the field of electron transport chain (ETC) research. This compound acts as an electron acceptor in ETC, which allows researchers to study the flow of electrons in biological systems. This compound has also been used to study the effects of oxidative stress on cells and tissues, as it can generate ROS and induce oxidative damage.
properties
IUPAC Name |
4-(3,4-dimethylanilino)-1-methyl-3-nitroquinolin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3/c1-11-8-9-13(10-12(11)2)19-16-14-6-4-5-7-15(14)20(3)18(22)17(16)21(23)24/h4-10,19H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFBKENMRSFREPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC2=C(C(=O)N(C3=CC=CC=C32)C)[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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